Cas no 131395-23-8 (2-Methoxy-4-(trifluoromethoxy)aniline)
2-Methoxy-4-(trifluoromethoxy)aniline is a fluorinated aromatic amine with the molecular formula C₈H₈F₃NO₂. This compound features a methoxy group at the 2-position and a trifluoromethoxy group at the 4-position of the aniline ring, imparting unique electronic and steric properties. Its trifluoromethoxy substituent enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The electron-withdrawing nature of the trifluoromethoxy group also influences reactivity, enabling selective functionalization in synthetic chemistry. This intermediate is particularly useful in the development of bioactive molecules, offering advantages in solubility and stability compared to non-fluorinated analogs. Its structural features make it a versatile building block for advanced organic synthesis.
131395-23-8 structure
Product Name:2-Methoxy-4-(trifluoromethoxy)aniline
CAS No:131395-23-8
MF:C8H8F3NO2
MW:207.149832725525
MDL:MFCD09832304
CID:4457267
PubChem ID:19742940
Update Time:2025-05-28
2-Methoxy-4-(trifluoromethoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-4-(trifluoromethoxy)aniline
- SB78318
- AKOS015956667
- 131395-23-8
- JS-4595
- UHSZMPDNKZEQRZ-UHFFFAOYSA-N
- SCHEMBL9474451
-
- MDL: MFCD09832304
- Inchi: 1S/C8H8F3NO2/c1-13-7-4-5(2-3-6(7)12)14-8(9,10)11/h2-4H,12H2,1H3
- InChI Key: UHSZMPDNKZEQRZ-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(OC(F)(F)F)C=C1OC
Computed Properties
- Exact Mass: 207.051
- Monoisotopic Mass: 207.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 44.5A^2
2-Methoxy-4-(trifluoromethoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-BD874-200mg |
2-Methoxy-4-(trifluoromethoxy)aniline |
131395-23-8 | 97% | 200mg |
¥341.0 | 2022-02-28 | |
| Apollo Scientific | PC303133-1g |
2-Methoxy-4-(trifluoromethoxy)aniline |
131395-23-8 | 98% | 1g |
£68.00 | 2022-03-29 | |
| abcr | AB264601-1 g |
2-Methoxy-4-(trifluoromethoxy)aniline, 97%; . |
131395-23-8 | 97% | 1g |
€161.00 | 2022-09-01 | |
| Alichem | A015001050-250mg |
2-Amino-5-(trifluoromethoxy)anisole |
131395-23-8 | 97% | 250mg |
$470.40 | 2023-01-23 | |
| Alichem | A015001050-500mg |
2-Amino-5-(trifluoromethoxy)anisole |
131395-23-8 | 97% | 500mg |
$863.90 | 2023-01-23 | |
| Alichem | A015001050-1g |
2-Amino-5-(trifluoromethoxy)anisole |
131395-23-8 | 97% | 1g |
$1,564.50 | 2023-01-23 | |
| Chemenu | CM295801-5g |
2-Methoxy-4-(trifluoromethoxy)aniline |
131395-23-8 | 95% | 5g |
$400 | 2022-11-27 | |
| Chemenu | CM295801-10g |
2-Methoxy-4-(trifluoromethoxy)aniline |
131395-23-8 | 95% | 10g |
$736 | 2022-11-27 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | T20791-200mg |
2-METHOXY-4-(TRIFLUOROMETHOXY)ANILINE |
131395-23-8 | 97% | 200mg |
¥410.00 | 2022-12-04 | |
| Enamine | EN300-25999396-1.0g |
2-methoxy-4-(trifluoromethoxy)aniline |
131395-23-8 | 95% | 1.0g |
$986.0 | 2023-01-15 |
2-Methoxy-4-(trifluoromethoxy)aniline Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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